![molecular formula C9F20 B1622803 Perfluoro dimethylethylpentane CAS No. 50285-18-2](/img/structure/B1622803.png)
Perfluoro dimethylethylpentane
Overview
Description
Perfluoro dimethylethylpentane is an organic compound with the molecular formula C9F20 . It is also known by its IUPAC name 1,1,1,2,2,3,4,5,5,5-Decafluoro-3-(1,1,1,2,3,3,3-heptafluoro-2-propanyl)-4-(trifluoromethyl)pentane . It is used in various applications due to its unique properties .
Synthesis Analysis
The synthesis of perfluoro compounds like this compound often involves the use of fluoroalkyl substances . The synthesis process can involve organometallic Heck-type cross-coupling, nucleophilic displacement, and Wittig–Horner reaction (carbanion approach) .Molecular Structure Analysis
This compound has a molecular weight of 488.06 . It is a perfluorinated compound, meaning it contains only carbon-fluorine bonds, which are the shortest and strongest C-F bonds .Chemical Reactions Analysis
This compound, like other perfluoroalkyl substances (PFAS), is highly stable and resistant to degradation . This stability is due to the strength of the carbon-fluorine bonds in the molecule .Physical And Chemical Properties Analysis
This compound has a density of 1.7±0.1 g/cm3, a boiling point of 129.3±8.0 °C at 760 mmHg, and a vapor pressure of 12.5±0.2 mmHg at 25°C . It has no H bond acceptors or donors, and 8 freely rotating bonds .Scientific Research Applications
Electrochemical Applications
Perfluoro dimethylethylpentane, along with its branched and unsaturated analogs, has been studied for its electrochemical reduction properties. The process involves the cleavage of C-F bonds, leading to the formation of polymeric products and stable carbanion particles. This reveals potential applications in developing new materials and understanding the electrochemical behavior of perfluorocarbons (Pud et al., 1995).
Environmental and Health Impacts
Research has highlighted the ubiquitous presence and potential toxicity of PFCs like this compound. These compounds have been found in the blood of animals and humans worldwide, raising concerns about their environmental distribution and human exposure pathways. Their persistence and potential toxic effects necessitate ongoing research and monitoring to understand their impact on health and the environment (Lindstrom et al., 2011).
Material Science and Engineering
This compound's properties have been exploited in the development of high-performance fluorocarbon liquids for pool boiling applications. The substance offers significant heat removal capabilities through latent heat of vaporization, critical for cooling technologies in electronics and energy conversion systems. This research underscores the role of perfluorocarbons in enhancing the efficiency of thermal management systems (Emery & Kandlikar, 2017).
Thermodynamic and Physical Properties
Studies on the thermodynamic models of this compound (PP80) and its related compounds have provided comprehensive data on their vapor pressures and ideal gas isobaric heat capacities. These models are invaluable for engineering calculations in the design of organic Rankine cycle (ORC) power systems, highlighting the compound's utility in energy conversion and electronic industries (Stelt & Colonna, 2014).
Fluorochemistry
The direct gas-phase fluorination of hexafluoropropene trimers related to this compound has been explored, indicating the possibility of synthesizing highly branched perfluoroalkanes through photoinduced reactions. This research provides insights into novel synthetic pathways and the potential for creating new perfluorinated materials with unique properties (Tonelli & Tortelli, 1990).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Perfluoro Dimethylethylpentane, like other per- and polyfluoroalkyl substances (PFAS), primarily targets the liver . In rodents, these PFAS induce several adverse effects on the liver, including increased proliferation, hepatomegaly, steatosis, hypercholesterolemia, nonalcoholic fatty liver disease, and liver cancers .
Mode of Action
The primary mechanism of action in rodent hepatocyte-induced proliferation is the activation of peroxisome proliferator receptor alpha by PFAS . The human relevance of this mechanism is uncertain .
Biochemical Pathways
PFAS, including this compound, affect multiple aspects of the immune system . They modulate cell signaling and nuclear receptors, such as NF-κB and PPARs . They also alter calcium signaling and homeostasis in immune cells, modulate immune cell populations, and impact fatty acid metabolism & secondary effects on the immune system .
Pharmacokinetics
Pfas are known to be persistent and bioaccumulative . They resist degradation due to the strength of the carbon-fluorine bond, making them highly stable and resistant to biological degradation .
Result of Action
Pfas have been associated with a decrease in total serum cholesterol and ldl/vldl, significant hepatocyte proliferation, and changes in gene expression .
Action Environment
Environmental factors significantly influence the action, efficacy, and stability of this compound. PFAS are ubiquitous and extremely persistent in the environment . They can be detected in water, plants, different kinds of foodstuffs, in animals such as fish, birds, in mammals, as well as in human breast milk and blood .
Properties
IUPAC Name |
1,1,1,2,2,3,4,5,5,5-decafluoro-3-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-4-(trifluoromethyl)pentane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9F20/c10-1(4(13,14)9(27,28)29,2(11,5(15,16)17)6(18,19)20)3(12,7(21,22)23)8(24,25)26 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEXSLRJJTOFEMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(F)(F)F)(C(F)(F)F)F)(C(C(F)(F)F)(C(F)(F)F)F)(C(C(F)(F)F)(F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CF3CF2CF[CF(CF3)2]2, C9F20 | |
Record name | Pentane, 1,1,1,2,2,3,4,5,5,5-decafluoro-3-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-4-(trifluoromethyl)- | |
Source | NORMAN Suspect List Exchange | |
Description | The NORMAN network enhances the exchange of information on emerging environmental substances, and encourages the validation and harmonisation of common measurement methods and monitoring tools so that the requirements of risk assessors and risk managers can be better met. The NORMAN Suspect List Exchange (NORMAN-SLE) is a central access point to find suspect lists relevant for various environmental monitoring questions, described in DOI:10.1186/s12302-022-00680-6 | |
Explanation | Data: CC-BY 4.0; Code (hosted by ECI, LCSB): Artistic-2.0 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50198289 | |
Record name | Perfluoro dimethylethylpentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50198289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
488.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50285-18-2 | |
Record name | 1,1,1,2,2,3,4,5,5,5-Decafluoro-3-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-4-(trifluoromethyl)pentane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50285-18-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Perfluoro dimethylethylpentane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050285182 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Perfluoro dimethylethylpentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50198289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1,1,2,2,3,4,5,5,5-decafluoro-3-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-4-(trifluoromethyl)pentane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.051.367 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PERFLUORO DIMETHYLETHYLPENTANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M7RR804S1G | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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